3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate

• Molecular Formula: C29H27BrO4S
• Molecular Weight: 551.5 g/mol
• IUPAC Name: [3-(5-bromo-2-phenylmethoxyphenyl)-3-phenylpropyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C29H27BrO4S/c1-22-12-15-26(16-13-22)35(31,32)34-19-18-27(24-10-6-3-7-11-24)28-20-25(30)14-17-29(28)33-21-23-8-4-2-5-9-23/h2-17,20,27H,18-19,21H2,1H3
• InChI Key: JFHVYJSOKBSYRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCC(C2=CC=CC=C2)C3=C(C=CC(=C3)Br)OCC4=CC=CC=C4

Description

3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C29H27BrO4S and its molecular weight is 551.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (5° C.) solution of (±)-3-(2-benzyloxy-5-bromophenyl)-3-phenylpropan-1-ol (108.0 g) in dichloromethane (300 ml) was treated with pyridine (79.4 ml) and then p-toluenesulphonyl chloride (60.6 g) in dichloromethane (200 ml). After 18 hrs. at room temperature the solvent was removed in vacuum and the residue was extracted with diethyl ether. The extract was washed with hydrochloric acid, water, and dried over anhydrous sodium sulphate to give (±)-toluene-4-sulphonic acid 3-(2-benzyloxy-5-bromophenyl)-3-phenylpropyl ester as a light yellow oil after concentration under reduced pressure (140.3 g, 93.6% yield), tlc: (1) 0.66. NMR (CDCl3): 21.67, 33.67, 39.69, 68.58, 70.28, 113.21, 113.76, 126.47, 127.84, 128.10, 128.25, 128.41, 128.51, 129.81, 130.26, 130.42, 132.91, 134.39, 136.41, 142.16, 155.07.